Cas no 84508-45-2 (Ethyl Acetate-13C2)

Ethyl Acetate-13C2 structure

Ethyl Acetate-13C2 structure

Product Name:Ethyl Acetate-13C2

CAS No:84508-45-2

Molecular Formula:C₄H₈O₂

Molecular Weight:88.10512

CID:720951

Ethyl Acetate-13C2 Properties

Names and Identifiers

- Acetic-13C2 acid, ethylester (9CI)
- Ethylacetate-13C2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Heavy Atom Count: 6
Complexity: 49.5
Isotope Atom Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Refractive Index: n20/D 1.372(lit.)
Boiling Point: 76-77 °C(lit.)
Melting Point: −84 °C(lit.)
Vapor Pressure: 73 mm Hg ( 20 °C)
Flash Point: 26 °F
Color/Form: liquid
Solubility: Not determined
Density: 0.922 g/mL at 25 °C

Ethyl Acetate-13C2 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AH49034-500mg	Ethyl acetate-1,2-13c2	84508-45-2	99%13C	500mg	$788.00	2024-04-19
TRC	E678353-25mg	Ethyl Acetate-13C2	84508-45-2		25mg	$ 184.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	283819-250MG	Ethyl Acetate-13C2	84508-45-2		250mg	¥1402.23	2023-12-09

Ethyl Acetate-13C2 Related Literature

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CrystEngComm, 2022,24, 1112-1126
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9. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'Souza Nanoscale, 2016,8, 8333-8344
10. Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†

Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399

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